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Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical and physical properties of 4-
Butoxy-3-methoxybenzaldehyde, a derivative of vanillin. It includes a compilation of its

known physicochemical characteristics, spectroscopic data, and a detailed experimental

protocol for its synthesis via the Williamson ether synthesis. Furthermore, this guide explores

the potential biological activities of 4-Butoxy-3-methoxybenzaldehyde, drawing from the well-

documented pharmacological effects of its parent compound, vanillin. The information is

presented to support research and development activities in the fields of medicinal chemistry,

pharmacology, and material science.

Chemical and Physical Properties
4-Butoxy-3-methoxybenzaldehyde, also known as vanillin butyl ether, is an organic

compound with the chemical formula C₁₂H₁₆O₃.[1] It is a derivative of vanillin where the

hydroxyl group has been replaced by a butoxy group. While extensive experimental data for

this specific compound is not readily available in public literature, its properties can be

estimated based on its structure and data from closely related compounds.

Table 1: Physicochemical Properties of 4-Butoxy-3-methoxybenzaldehyde
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Property Value Source

Molecular Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.25 g/mol [1]

IUPAC Name
4-butoxy-3-

methoxybenzaldehyde
[1]

CAS Number 51301-87-2 [1]

Computed XLogP3 2.5 [1]

Computed Topological Polar

Surface Area
35.5 Å² [1]

Computed Rotatable Bond

Count
5 [1]

Physical State Oily liquid (predicted)
Inferred from similar

compounds

Table 2: Spectroscopic Data References

Spectrum Type Source Information

¹³C NMR SpectraBase

Mass Spectrometry (GC-MS) NIST Mass Spectrometry Data Center

Infrared (FTIR)
SpectraBase (Technique: CAPILLARY CELL:

NEAT)

Experimental Protocols
Synthesis of 4-Butoxy-3-methoxybenzaldehyde via
Williamson Ether Synthesis
The synthesis of 4-Butoxy-3-methoxybenzaldehyde is commonly achieved through the

Williamson ether synthesis, which involves the alkylation of the hydroxyl group of vanillin with a
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butyl halide. The following protocol is a generalized procedure based on the synthesis of similar

alkoxybenzaldehyde derivatives.

Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

1-Bromobutane (or other butyl halide)

Potassium Carbonate (K₂CO₃)

Butan-2-one (or other suitable solvent like acetone or DMF)

Diethyl ether

Dichloromethane

Procedure:

Dissolve vanillin in butan-2-one in a round-bottom flask equipped with a magnetic stirrer and

a reflux condenser.

Add potassium carbonate to the solution. The mixture is typically heated (e.g., to 60°C) and

stirred for a period to activate the phenoxide.

Add 1-bromobutane to the reaction mixture.

The reaction mixture is then heated to reflux for several hours. The progress of the reaction

should be monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction, the mixture is cooled to room temperature.

The product is extracted with diethyl ether.

The organic layer is washed, dried over an anhydrous salt (e.g., sodium sulfate), and the

solvent is removed under reduced pressure.
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The crude product can be further purified by crystallization from a suitable solvent such as

dichloromethane to yield 4-Butoxy-3-methoxybenzaldehyde.

This protocol is adapted from the synthesis of 4-hexyloxy-3-methoxybenzaldehyde and may

require optimization for the synthesis of the title compound.[2] A Russian patent describes a

method for producing vanillyl butyl ether using n-butanol, vanillin, and a palladium catalyst

under hydrogen pressure, suggesting an alternative reductive etherification approach.[3]
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Williamson Ether Synthesis of 4-Butoxy-3-methoxybenzaldehyde.

Potential Biological Activities and Signaling
Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1271677?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2969539/
https://patents.google.com/patent/RU2696427C1/en
https://www.benchchem.com/product/b1271677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific studies on the biological activity of 4-Butoxy-3-methoxybenzaldehyde are

limited, the extensive research on its parent compound, vanillin, provides a strong basis for

predicting its potential pharmacological effects. Vanillin is known to possess a wide range of

biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.[4]

[5][6] The butoxy modification may influence the lipophilicity and bioavailability of the molecule,

potentially altering its potency and spectrum of activity.

Potential Anti-Inflammatory Effects
Vanillin has been shown to exert anti-inflammatory effects by modulating key signaling

pathways. For instance, it can suppress the activation of NF-κB and downregulate the

expression of pro-inflammatory cytokines.[4] It is plausible that 4-Butoxy-3-
methoxybenzaldehyde could retain or even enhance these properties due to increased cell

membrane permeability.

Potential Anti-Cancer Activity
The anti-cancer properties of vanillin have been attributed to its ability to interfere with signaling

pathways crucial for cancer cell proliferation and survival, such as the MAPK pathway.[4]

Derivatives of vanillin have been investigated for their anti-proliferative effects on various

cancer cell lines.[2]

Potential Neuroprotective Effects
Vanillin has demonstrated neuroprotective effects in various models, potentially through its

antioxidant properties and its ability to modulate pathways involved in neuronal cell death.[5]

The structural similarity of 4-Butoxy-3-methoxybenzaldehyde suggests it may also exhibit

neuroprotective activities.
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Potential Biological Pathways Modulated by 4-Butoxy-3-methoxybenzaldehyde.

Safety and Handling
Based on GHS classifications for 4-Butoxy-3-methoxybenzaldehyde, the compound may

cause an allergic skin reaction and serious eye irritation.[1] Standard laboratory safety

protocols should be followed when handling this chemical, including the use of personal

protective equipment such as gloves and safety glasses.

Conclusion
4-Butoxy-3-methoxybenzaldehyde is a vanillin derivative with potential applications in various

fields, including flavor and fragrance, and as a scaffold in medicinal chemistry. While

experimental data on its physical properties are scarce, its synthesis is achievable through

established methods like the Williamson ether synthesis. The known biological activities of

vanillin suggest that 4-Butoxy-3-methoxybenzaldehyde may possess valuable

pharmacological properties, warranting further investigation into its specific effects on biological
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pathways. This guide provides a foundational resource for researchers interested in exploring

the chemical and biological landscape of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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